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Compound of Interest

Compound Name: 2-Chloro-2-methylpropanoic acid

Cat. No.: B1222463 Get Quote

CAS Number: 594-58-1 Synonyms: α-Chloroisobutyric acid, 2-Chloro-2-methylpropionic acid

This technical guide provides a comprehensive overview of 2-Chloro-2-methylpropanoic
acid, a key intermediate in various chemical syntheses. It is intended for researchers,

scientists, and professionals in the fields of organic chemistry, materials science, and drug

development. This document details its physicochemical properties, synthesis, chemical

reactivity, and applications, with a focus on experimental procedures and data presentation.

Physicochemical Properties
2-Chloro-2-methylpropanoic acid is a halogenated carboxylic acid.[1] Its physical state is

typically a colorless to pale yellow liquid or a low-melting solid with a pungent odor.[1] It is

soluble in water and common organic solvents.[1]

Table 1: Physicochemical Data for 2-Chloro-2-methylpropanoic acid
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Property Value Source

CAS Number 594-58-1 [2]

Molecular Formula C₄H₇ClO₂ [1][2]

Molecular Weight 122.55 g/mol [1][2]

Melting Point 27-31 °C [3]

Boiling Point 77 °C at 10 mmHg [4]

Density 1.249 g/mL at 25 °C [4]

InChI Key
MYCXCBCDXVFXNE-

UHFFFAOYSA-N
[1][2]

SMILES CC(C)(C(=O)O)Cl [2]

Topological Polar Surface Area 37.3 Å² [2][5]

Synthesis and Experimental Protocols
The primary route for synthesizing 2-Chloro-2-methylpropanoic acid is through the alpha-

halogenation of isobutyric acid. The Hell-Volhard-Zelinsky reaction is a classic method for this

transformation.

Experimental Protocol: Synthesis via Hell-Volhard-
Zelinsky Reaction
Objective: To synthesize 2-Chloro-2-methylpropanoic acid from isobutyric acid.

Materials:

Isobutyric acid

Thionyl chloride (SOCl₂) or Phosphorus trichloride (PCl₃)

Chlorine (Cl₂) gas

Anhydrous conditions
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Round-bottom flask with reflux condenser and gas inlet

Heating mantle

Distillation apparatus

Procedure:

Acid Chloride Formation: In a round-bottom flask, place isobutyric acid and a catalytic

amount of red phosphorus or a stoichiometric amount of PCl₃. Slowly add thionyl chloride

while stirring in a fume hood. Heat the mixture gently under reflux until the evolution of HCl

and SO₂ gas ceases. This forms the intermediate, isobutyryl chloride.

Chlorination: While maintaining a gentle reflux, bubble dry chlorine gas through the isobutyryl

chloride mixture. The reaction is typically irradiated with UV light to facilitate radical

chlorination at the alpha-position. Monitor the reaction progress by gas chromatography

(GC) or ¹H NMR to observe the formation of the desired product.

Hydrolysis: Once the chlorination is complete, cool the reaction mixture. Slowly and carefully

add water to the flask to hydrolyze the 2-chloro-2-methylpropanoyl chloride to 2-Chloro-2-
methylpropanoic acid. This step is highly exothermic and will release HCl gas.

Purification: The crude product can be purified by fractional distillation under reduced

pressure to yield pure 2-Chloro-2-methylpropanoic acid.

Synthesis Pathway

Isobutyric Acid Isobutyryl Chloride

  Step 1

SOCl₂ or PCl₃

2-Chloro-2-methylpropanoyl
Chloride

  Step 2

Cl₂ / UV light
2-Chloro-2-methylpropanoic

Acid  Step 3

H₂O (Hydrolysis)
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Caption: Synthesis of 2-Chloro-2-methylpropanoic acid.

Chemical Reactivity and Applications
The presence of both a carboxylic acid and a tertiary alkyl chloride makes this molecule a

versatile building block in organic synthesis. It serves as a precursor in the production of

herbicides and pharmaceuticals.[1][6]

Application in Herbicide Synthesis
2-Chloro-2-methylpropanoic acid is used in the preparation of substituted thiophenyluracils,

which are known to possess herbicidal properties.[6] The reaction typically involves the

esterification of the carboxylic acid followed by nucleophilic substitution of the chlorine atom.

Application in Synthesis

2-Chloro-2-methylpropanoic
Acid Ester Intermediate

 Esterification 

Substituted
Thiophenyluracil Herbicide Nucleophilic

 Substitution 

Alcohol, H⁺
Thiophenyluracil

Nucleophile

Click to download full resolution via product page

Caption: Role as a building block in herbicide synthesis.

Spectroscopic Characterization
Characterization of 2-Chloro-2-methylpropanoic acid is typically performed using NMR, IR,

and mass spectrometry.

Table 2: Expected Spectroscopic Data
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Technique Expected Features

¹H NMR

A singlet for the two methyl groups (approx. 1.8

ppm). A broad singlet for the carboxylic acid

proton (highly variable, >10 ppm).

¹³C NMR

A signal for the methyl carbons (approx. 30

ppm), a signal for the quaternary carbon bearing

the chlorine (approx. 70 ppm), and a signal for

the carbonyl carbon (approx. 175 ppm).

IR Spectroscopy

A broad O-H stretch from the carboxylic acid

(approx. 2500-3300 cm⁻¹). A sharp C=O stretch

(approx. 1700 cm⁻¹). A C-Cl stretch (approx.

600-800 cm⁻¹).

Mass Spectrometry (EI)

A molecular ion peak (M⁺) at m/z 122 and 124

in a ~3:1 ratio, characteristic of a single chlorine

atom. Fragmentation would likely show loss of

Cl (m/z 87) and COOH (m/z 77).

Experimental Protocol: Compound Characterization
Objective: To confirm the structure and purity of synthesized 2-Chloro-2-methylpropanoic
acid.

Materials:

Synthesized product

Deuterated chloroform (CDCl₃) or DMSO-d₆ for NMR

KBr pellets or salt plates for IR

GC-MS system

Procedure:
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NMR Spectroscopy: Dissolve a small sample of the product in an appropriate deuterated

solvent. Acquire ¹H and ¹³C NMR spectra to confirm the chemical structure and assess purity.

IR Spectroscopy: Place a thin film of the liquid sample between salt plates or prepare a KBr

pellet if the sample is solid. Obtain the IR spectrum to identify key functional groups.

Mass Spectrometry: Inject a dilute solution of the sample into a GC-MS system to determine

the molecular weight and fragmentation pattern, confirming the elemental composition.

Characterization Workflow

Synthesized Product

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

(GC-MS)

Structural Confirmation
& Purity Assessment

Click to download full resolution via product page

Caption: Workflow for analytical characterization.

Safety and Toxicology
2-Chloro-2-methylpropanoic acid is a hazardous substance and must be handled with

appropriate safety precautions.[1]

Table 3: GHS Hazard Information
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Hazard Code Description Source

H302 Harmful if swallowed [2]

H315 Causes skin irritation [2]

H318 Causes serious eye damage [2]

H332 Harmful if inhaled [2]

H412
Harmful to aquatic life with

long lasting effects
[2]

It is imperative to use personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat, when handling this chemical.[1] All work should be conducted in a well-

ventilated fume hood.[1] Exposure can cause irritation to the skin, eyes, and respiratory

system.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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